Cas no 39175-72-9 (GLYCERYLSTEARATECITRATE)

• Product Name: GLYCERYLSTEARATECITRATE
• CAS No: 39175-72-9
• MF: C₂₇H₄₉O₁₁
• MW: 549.671370267868
• CID: 297466
• PubChem ID: 22378403
• Update Time: 2025-04-19

GLYCERYLSTEARATECITRATE Chemical and Physical Properties

Names and Identifiers

• GLYCERYLSTEARATECITRATE
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, ester with 1,2,3-propanetriol monooctadecanoate (1:1)
• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, monoester with 1,2,3-propanetriol monooctadecanoate
• 39175-72-9
• 2-(2,3-Dihydroxypropyl)octadecanoate;2-hydroxypropane-1,2,3-tricarboxylic acid
• glyceryl stearate citrate

• Inchi： 1S/C21H42O4.C6H8O7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19(21(24)25)17-20(23)18-22;7-3(8)1-6(13,5(11)12)2-4(9)10/h19-20,22-23H,2-18H2,1H3,(H,24,25);13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/p-1
• InChI Key： BIHMAMDQIBRUNC-UHFFFAOYSA-M
• SMILES： OC(CO)CC(C(=O)[O-])CCCCCCCCCCCCCCCC.OC(C(=O)O)(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 549.32748737g/mol
• Monoisotopic Mass: 549.32748737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 23
• Complexity: 516
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 213Ų